Cas no 374795-53-6 (2-Piperazinone,1-(2-thiazolyl)-)
2-Piperazinone,1-(2-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinone,1-(2-thiazolyl)-
- Piperazinone,1-(2-thiazolyl)- (9CI)
- 1-(1,3-thiazol-2-yl)piperazin-2-one
- 374795-53-6
- AKOS006286545
- 1-THIAZOL-2-YL-PIPERAZIN-2-ONE
- Piperazinone,1-(2-thiazolyl)-(9ci)
- DTXSID90620736
- SCHEMBL1583412
- AB37126
-
- MDL: MFCD32903697
- Inchi: 1S/C7H9N3OS/c11-6-5-8-1-3-10(6)7-9-2-4-12-7/h2,4,8H,1,3,5H2
- InChI Key: UUMBVANEHFCYKY-UHFFFAOYSA-N
- SMILES: S1C=CN=C1N1C(CNCC1)=O
Computed Properties
- Exact Mass: 183.04677
- Monoisotopic Mass: 183.04663309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0
- Topological Polar Surface Area: 73.5Ų
Experimental Properties
- PSA: 45.23
2-Piperazinone,1-(2-thiazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1011471-1g |
1-(2-Thiazolyl)-2-piperazinone HCl salt |
374795-53-6 | 95% | 1g |
$665 | 2024-07-28 | |
| Crysdot LLC | CD11373822-1g |
1-(1,3-Thiazol-2-yl)-2-piperazinone |
374795-53-6 | 95% | 1g |
$890 | 2024-07-18 | |
| eNovation Chemicals LLC | Y1011471-1g |
1-(2-Thiazolyl)-2-piperazinone HCl salt |
374795-53-6 | 95% | 1g |
$665 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1011471-1g |
1-(2-Thiazolyl)-2-piperazinone HCl salt |
374795-53-6 | 95% | 1g |
$665 | 2025-02-27 |
2-Piperazinone,1-(2-thiazolyl)- Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 2-Piperazinone,1-(2-thiazolyl)-
2-Piperazinone, 1-(2-thiazolyl)- (CAS No. 374795-53-6)
The compound 2-Piperazinone, 1-(2-thiazolyl)- (CAS No. 374795-53-6) is a heterocyclic compound with a unique structural composition that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperazinone ring system, which is fused with a thiazole moiety at the 1-position. The combination of these two heterocycles imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers exploring new drug candidates and advanced materials.
Recent studies have highlighted the potential of 2-Piperazinone, 1-(2-thiazolyl)- as a building block for the development of bioactive compounds. Its structure facilitates various chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic profiles and improved therapeutic efficacy. For instance, researchers have investigated the role of this compound in modulating enzyme activity, particularly in the context of kinase inhibitors and protease inhibitors, which are critical targets in oncology and infectious disease treatments.
The synthesis of 2-Piperazinone, 1-(2-thiazolyl)- involves a multi-step process that typically begins with the preparation of the thiazole ring followed by its coupling with a piperazine derivative. This approach ensures high yields and excellent control over the stereochemistry of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, making it more efficient and scalable for industrial applications.
In terms of biological activity, 2-Piperazinone, 1-(2-thiazolyl)- has demonstrated promising results in preclinical studies. It exhibits selective binding to certain receptors, suggesting its potential as a lead compound for drug discovery programs targeting central nervous system disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to penetrate cellular membranes efficiently makes it a valuable tool for studying intracellular signaling pathways.
The integration of computational chemistry methods has further enhanced our understanding of the molecular interactions involving 2-Piperazinone, 1-(2-thiazolyl)-. Molecular docking studies have revealed key interactions between this compound and its target proteins, providing insights into its mechanism of action. These findings have paved the way for rational drug design strategies aimed at improving its bioavailability and reducing off-target effects.
Furthermore, the environmental impact of synthesizing and using 2-Piperazinone, 1-(2-thiazolyl)- has been evaluated in accordance with green chemistry principles. Researchers have developed eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. Such approaches align with global efforts to promote sustainable practices in pharmaceutical manufacturing.
In conclusion, 2-Piperazinone, 1-(2-thiazolyl)- (CAS No. 374795-53-6) represents a versatile platform for advancing chemical research and therapeutic development. Its unique structure, coupled with cutting-edge synthetic methodologies and biological insights derived from recent studies, positions it as a key player in the pursuit of innovative solutions across multiple scientific disciplines.
374795-53-6 (2-Piperazinone,1-(2-thiazolyl)-) Related Products
- 84587-70-2(2-(Piperazin-1-Yl)-Acetic Acid N-Thiazol-2-Yl-Amide X 2 Hydrochloride Salt)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)